2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H10BrF3N4O3/c1-7-11(14)12(21(23)24)19-20(7)6-10(22)18-9-4-2-3-8(5-9)13(15,16)17/h2-5H,6H2,1H3,(H,18,22)
• InChI Key: UMIXQNCLPGKKQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC=CC(=C2)C(F)(F)F)[N+](=O)[O-])Br
• Molecular Formula: C13H10BrF3N4O3
• Molecular Weight: 407.14 g/mol

Description

The compound “2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-[3-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule. It contains a pyrazole ring which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a bromo, methyl, and nitro group. Additionally, it contains an acetamide group and a phenyl ring substituted with a trifluoromethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The presence of the aromatic pyrazole and phenyl rings would contribute to the compound’s stability. The electronegative nitro, bromo, and trifluoromethyl groups would likely have a significant impact on the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on the specific functional groups present. For example, the presence of the polar nitro and amide groups might make the compound somewhat soluble in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on its specific molecular structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically discussed in the context of drug molecules. Without specific information or research on this compound, it’s not possible to provide a mechanism of action.

Future Directions

The future research directions for a compound like this could be quite varied, depending on its properties and potential applications. It could be of interest in the development of new pharmaceuticals, materials, or chemical reactions.